3-Chloro-5-iodobenzoic acid
Overview
Description
3-Chloro-5-iodobenzoic acid is a compound with the molecular formula C7H4ClIO2 . It has a molecular weight of 282.463 and a density of 2.1±0.1 g/cm3 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a chlorine atom and an iodine atom attached at the 3rd and 5th positions respectively, and a carboxylic acid group attached at the 1st position .
Scientific Research Applications
Complex Formation and Supramolecular Interactions
3-Chloro-5-iodobenzoic acid plays a significant role in the formation of rare-earth complexes. Ridenour, Carter, and Cahill (2017) demonstrated its utility in synthesizing a series of rare-earth p-iodobenzoic acid complexes. These complexes feature halogen- and π-based supramolecular interactions, which assemble the molecular complexes into one, two, and three dimensions. Such structures are important for understanding coordination chemistry and have potential applications in materials science (Ridenour, Carter, & Cahill, 2017).
Impact on Growth Processes
The impact of related compounds like 2.3.5-triiodobenzoic acid on plant growth has been a subject of study. Gorter (1949) found that it affects flowering and growth processes in plants. This indicates potential agricultural applications of similar iodobenzoic acids, such as this compound, in modulating plant growth (Gorter, 1949).
Thermodynamic Properties
The thermodynamic properties of iodobenzoic acids, including 3-iodo- and 4-iodobenzoic acid, have been investigated by Tan and Sabbah (1994). Understanding these properties is crucial for various chemical processes and synthesis involving this compound (Tan & Sabbah, 1994).
Chemical Synthesis and Organic Chemistry Applications
Moriarty and Hou (1984) demonstrated the use of o-iodosylbenzoic acid in the α-hydroxylation of ketones. This process is important in organic synthesis, suggesting that this compound could be used in similar reactions (Moriarty & Hou, 1984).
Synthesis of Isocoumarins
The synthesis of isocoumarins via reactions of o-iodobenzoic acid with terminal alkynes has been explored by Subramanian et al. (2005). This showcases the role of iodobenzoic acids in the formation of important organic compounds (Subramanian et al., 2005).
Biomedical Applications
In biomedical research, 5-bromo-2-iodobenzoic acid derivatives have been synthesized and assessed for their cytotoxic and antimicrobial activities. Such studies underscore the potential of halogenated benzoic acids, including this compound, in developing new therapeutic agents (Popiołek et al., 2020).
Hypervalent Iodine Chemistry
The use of m-iodosylbenzoic acid in iodo-functionalization of alkenes and alkynes highlights its importance in hypervalent iodine chemistry, a field with wide-ranging implications in organic synthesis (Yusubov et al., 2008).
Safety and Hazards
3-Chloro-5-iodobenzoic acid may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing its dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of skin contact, it is recommended to wash with plenty of soap and water .
properties
IUPAC Name |
3-chloro-5-iodobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClIO2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LFLGQMGSWYRAMO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)I)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClIO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50654355 |
Source
|
| Record name | 3-Chloro-5-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50654355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
289039-25-4 |
Source
|
| Record name | 3-Chloro-5-iodobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=289039-25-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-5-iodobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50654355 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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